BE“GH@ Methodological & Application

Check Availability & Pricing

SNAP-5114: A Guide for Researchers and Drug
Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SNAP 5114

Cat. No.: B1229028

Introduction

(S)-SNAP-5114 is a selective inhibitor of the GABA transporters GAT-3 and GAT-2, playing a
crucial role in modulating GABAergic neurotransmission.[1] By blocking the reuptake of GABA,
SNAP-5114 effectively increases the concentration of this primary inhibitory neurotransmitter in
the synaptic cleft and extrasynaptic space. This activity makes it a valuable tool for studying the
physiological and pathological roles of GAT-3 and GAT-2, particularly in the context of
neurological disorders such as epilepsy.[2][3] This document provides comprehensive
information on sourcing SNAP-5114, its chemical and biological properties, and detailed
protocols for its use in experimental settings.

Supplier and Purchasing Information

SNAP-5114 is available from several reputable suppliers of research chemicals. Researchers
should always refer to the supplier's certificate of analysis for lot-specific data.
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Supplier Product Name  CAS Number Purity Notes
Tocris Bioscience  (S)-SNAP 5114 157604-55-2 >98% (HPLC)
(S)-SNAP-5114,
Sigma-Aldrich =>98% (HPLC), 157604-55-2 >98% (HPLC)
solid
Santa Cruz For Research
_ (S)-SNAP 5114 157604-55-2 =298%
Biotechnology Use Only.
MedchemExpres
(S)-SNAP5114 157604-55-2 98.09% ---
s
Research use
only, not for
MedKoo (S)-SNAP 5114 157604-55-2 ---
human or

veterinary use.

R&D Systems

(S)-SNAP 5114

Chemical and Physical Properties

A summary of the key chemical and physical properties of SNAP-5114 is provided below.
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Property Value
Molecular Weight 505.61 g/mol [1]
Molecular Formula C30H35NO6[1]
Appearance White solid
Storage Store at -20°CJ[1]

Preparation of a 10 mM stock solution may
require sonication.[1] For in vivo studies, it can
be dissolved in sterile isotonic saline with 10%
Solubility DMSO.[4] A clear solution of 5 mg/mL can be
achieved in a vehicle of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline, which

may require ultrasonication.[5]

(S)-1-[2-[Tris(4-
Alternate Name methoxyphenyl)methoxy]ethyl]-3-

piperidinecarboxylic acid[6]

Biological Activity and Mechanism of Action

SNAP-5114 is a potent and selective inhibitor of the GABA transporters GAT-3 and GAT-2.

Target IC50 Species
hGAT-3 5uM Human[1][7]
rGAT-2 21 yM Rat[1][7]
hGAT-1 388 uM Human[1]

The primary mechanism of action for SNAP-5114 is the noncompetitive inhibition of GAT-3.[8] It
binds to the orthosteric substrate-binding pocket of GAT-3 when the transporter is in its inward-
open conformation.[8][9] This binding event, along with a chloride ion, effectively locks the
transporter in this state, preventing the reuptake of GABA from the synaptic cleft and
extrasynaptic space into astrocytes.[8][10] This leads to an increase in ambient GABA levels,
which can enhance tonic inhibitory currents and exert anticonvulsant effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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